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Cat. No.: B085120
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Scandium sulfide (Sc2Ss) is an emerging material with potential for application in the field of
infrared (IR) optics. As a rare-earth sulfide, it possesses a uniqgue combination of properties that
make it a candidate for specialized optical components. These notes provide an overview of
the material's properties, synthesis, and potential fabrication methods for IR applications, along
with detailed experimental protocols based on available literature.

Properties of Scandium Sulfide (Sc2Ss)

Scandium sulfide is a yellow, solid inorganic compound. For IR optical applications, its key
physical and optical properties are of primary interest.

Physical and Chemical Properties

A summary of the known physical and chemical properties of scandium sulfide is presented in
Table 1.
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Property Value Reference
Chemical Formula ScaSs3 [1]

Molar Mass 186.11 g/mol [1]
Appearance Yellow crystals [1]

Density 2.91 g/cm?3 [1]

Melting Point 1775 °C (decomposes) [1][2]
Crystal Structure Orthorhombic [1]
Solubility Moderately soluble in water 3]

and acid

Optical Properties

Scandium sulfide is a wide-bandgap semiconductor, which is a key characteristic for an IR
transparent material.[4][5] The available quantitative optical data is summarized in Table 2.

Property Value Reference

Band Gap (Eg) 2.53 eV (Indirect) [41[5]

Theoretical Short-Wavelength

~490 nm Calculated from Eg
Cutoff

The infrared transmission window for Sc2Ss is not well-documented in the available literature.
The long-wavelength cutoff, which is determined by multiphonon absorption, has not been
experimentally established in the reviewed sources. However, based on the properties of other
metal sulfides, it is anticipated to transmit into the mid-wave infrared (MWIR) and possibly the
long-wave infrared (LWIR) regions.

Synthesis of Scandium Sulfide Powder

High-purity, well-crystallized scandium sulfide powder is the essential precursor for fabricating
optical components. The primary synthesis route involves the sulfidation of scandium oxide
(Sc203). Two common methods are described below.
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Synthesis via Carbon Disulfide (CS2) Sulfurization

This method utilizes carbon disulfide gas as the sulfurizing agent to convert scandium oxide to
scandium sulfide.[6]

e Precursor Preparation:
o Start with high-purity (=99.9%) scandium oxide (Sc20s) powder.
o Place the Sc20s powder in an alumina or graphite crucible.
e Apparatus Setup:
o Position the crucible within a horizontal tube furnace capable of reaching at least 1200 °C.
o The furnace should have a gas-tight quartz or alumina tube.

o Establish a gas delivery system to flow a mixture of an inert gas (e.g., Argon) and carbon
disulfide (CSz) vapor over the sample. The CS2 vapor can be generated by bubbling Ar
through liquid CSa.

e Sulfurization Process:

o

Purge the furnace tube with high-purity Argon to remove any residual air and moisture.

o Begin heating the furnace to the reaction temperature of 1200 °C (1473 K) under a
continuous flow of Argon.

o Once the temperature is stable, introduce the Ar/CS2 gas mixture into the furnace tube.
o Maintain the reaction temperature at 1200 °C for a duration of 2 hours (7.2 ks).[6]

o After the reaction period, switch off the CS: flow and continue the Argon flow while the
furnace cools down to room temperature.

e Product Handling:

o Once at room temperature, carefully remove the crucible containing the synthesized
yellow Sc2Ss powder.
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o Handle the product in an inert atmosphere (e.g., a glovebox) to prevent oxidation.

. Introduce A/CS: Gas Flow Cool to Room Temperature Collect ScaS5 Powder
jum Oxide (Sc20z) Powder H Place in Alumina/Graphite Crucible H Position in Tube Furnace H Purge with Argon H Heat to 1200°C under Argon ‘—»’ i o200:6) ‘—»’ uuuuuuuu H A

Click to download full resolution via product page

Workflow for the synthesis of Sc2Ss powder via CSz sulfurization.

Synthesis via Hydrogen Sulfide (H2S) Sulfidation

This method uses highly toxic hydrogen sulfide gas and requires stringent safety precautions.
o Precursor Preparation:

o Use high-purity (=299.9%) scandium oxide (Sc20s) powder.

o Place the powder in a graphite crucible.
e Apparatus Setup:

o Place the crucible inside a tube furnace rated for high temperatures (=1550 °C).

o Ensure all connections are secure and the system is leak-tight due to the high toxicity of
H2S.

o Implement a proper gas scrubbing system to neutralize unreacted H2S.

e Sulfurization Process:

o

Purge the system with an inert gas (e.g., Nitrogen or Argon).

[¢]

Heat the furnace to a temperature of at least 1550 °C.

o

Introduce a controlled flow of dry hydrogen sulfide (H2S) gas over the Scz03 powder.

[e]

Maintain the reaction for 2-3 hours.[1]

o

After the reaction, stop the H2S flow and cool the furnace under an inert gas flow.
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e Product Handling:
o Collect the resulting Sc2Ss powder in an inert atmosphere.

Fabrication of Infrared Optical Components

The fabrication of transparent optical components from Sc2Ss powder is a significant challenge
due to its high melting point and potential for decomposition. Hot pressing or sintering of the
powder into a dense ceramic is a viable approach.

Hot Pressing of Scandium Sulfide Powder

While specific protocols for hot-pressing Sc2Ss are not readily available, a general procedure
can be adapted from techniques used for other advanced ceramics like scandium oxide.[4][6]

o Powder Preparation:

o Start with high-purity, fine-particle Sc2Ss powder. Milling may be required to break up
agglomerates and ensure a uniform particle size.

o A sintering aid, such as a low-melting-point fluoride or sulfide, may be necessary to
promote densification at lower temperatures, though specific aids for Sc2Ss are not
documented.

e Die Loading:

o Load the Sc2Ss powder into a graphite die.

o Place graphite foil between the powder and the die surfaces to prevent sticking.
e Hot Pressing Cycle:

o Place the loaded die into a hot press.

o Evacuate the chamber to a high vacuum.

o Apply a low initial pressure to the powder.
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o Begin heating the sample. The exact temperature profile will need to be determined
empirically but will be significantly below the decomposition temperature of 1775 °C.

o As the temperature increases, gradually increase the applied pressure. A typical pressure
for ceramic hot pressing is in the range of 30-50 MPa.

o Hold the sample at the peak temperature and pressure for a defined period (e.g., 1-2
hours) to allow for densification.

o Cool the sample under pressure.
e Component Finishing:
o Extract the densified ceramic puck from the die.

o The puck can then be ground and polished into the desired optical component (e.g., a
window or lens) using standard diamond abrasive techniques for hard materials.
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Workflow for fabricating an IR optical component from Sc2Ss powder.
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Characterization of Scandium Sulfide for IR
Applications

To evaluate the suitability of the synthesized Sc2Ss and fabricated components for IR
applications, a series of characterization techniques should be employed.

Material Characterization

Technique Purpose

To confirm the crystal structure and phase purity
X-Ray Diffraction (XRD) of the synthesized Sc2Ss powder and the final

ceramic component.

To analyze the particle size and morphology of
Scanning Electron Microscopy (SEM) the powder, and the microstructure (grain size,

porosity) of the sintered ceramic.

] ] To verify the elemental composition and
Energy-Dispersive X-ray Spectroscopy (EDS) o
stoichiometry.

Optical Characterization

e Sample Preparation:
o For a powder sample, prepare a KBr pellet containing a small amount of Scz2Ss powder.
o For a solid optical component, ensure the surfaces are polished to an optical finish.
e Measurement:
o Use a Fourier-Transform Infrared (FTIR) spectrometer.
o Obtain a background spectrum.

o Place the sample in the beam path and acquire the transmission spectrum over the
desired infrared range (e.g., 2.5 to 25 pm).

e Analysis:
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o The resulting spectrum will reveal the transmission window of the material, identifying the

short- and long-wavelength cutoff points.
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Relationship between Sc2Ss material properties and its IR optical performance.

Potential Applications

Based on its properties as a wide-bandgap semiconductor, Sc2Ss could potentially be used in

the following IR optical applications:
e Infrared Windows and Domes: For sensors and imaging systems operating in the MWIR.

» Lenses and other Refractive Optics: If a high refractive index is confirmed, it could be used

for lens elements in IR optical systems.

» Host Material for Lasers: The wide bandgap could allow for doping with rare-earth elements
for solid-state laser applications in the infrared.

Conclusion

Scandium sulfide presents an interesting, though not yet fully explored, option for infrared
optical applications. The synthesis of high-purity powder is achievable through established
sulfidation techniques. The primary challenge lies in the fabrication of dense, transparent
optical components, which will require further research and development in ceramic processing
techniques like hot pressing. The characterization of its full infrared transmission window and
refractive index profile is crucial for its adoption in practical optical designs. These notes
provide a foundation for researchers to begin exploring the potential of this unique material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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